Cas no 3556-81-8 (1-(3-methoxy-4-methylphenyl)ethan-1-one)

• Product Name: 1-(3-methoxy-4-methylphenyl)ethan-1-one
• CAS No: 3556-81-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD22573028
• CID: 4646096
• PubChem ID: 10130124
• Update Time: 2025-10-24

1-(3-methoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-methylphenyl)ethanone
• 3'-Methoxy-4'-methylacetophenone
• 1-(3-methoxy-4-methylphenyl)ethan-1-one
• Ethanone, 1-(3-methoxy-4-methylphenyl)-
• 3-methoxy-4-methylacetophenone
• 3-Methoxy-4-methyl acetophenone
• SCHEMBL801748
• AKOS018707346
• CL9533
• AS-46396
• 3556-81-8
• SZYKDYIBUSNYRS-UHFFFAOYSA-N
• MFCD22573028
• CS-0374366

• MDL： MFCD22573028
• Inchi： 1S/C10H12O2/c1-7-4-5-9(8(2)11)6-10(7)12-3/h4-6H,1-3H3
• InChI Key： SZYKDYIBUSNYRS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C)=O)C=CC=1C

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-methoxy-4-methylphenyl)ethan-1-one

Introduction to 1-(3-methoxy-4-methylphenyl)ethan-1-one (CAS No. 3556-81-8)

1-(3-methoxy-4-methylphenyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 3556-81-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl ring substituted with both methoxy and methyl groups, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a subject of interest in medicinal chemistry. The presence of the ketone functional group at the end of the ethyl chain further enhances its reactivity, making it a versatile building block for more complex molecular architectures.

The compound's structural framework, characterized by an aromatic ring with electron-donating methoxy and electron-withdrawing methyl groups, contributes to its distinct electronic properties. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets. In recent years, the growing interest in 1-(3-methoxy-4-methylphenyl)ethan-1-one has been driven by its potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of 1-(3-methoxy-4-methylphenyl)ethan-1-one is its utility as a key intermediate in the synthesis of biologically active molecules. The ketone group serves as a reactive site for various transformations, including condensation reactions, nucleophilic additions, and oxidation processes, enabling chemists to construct increasingly complex structures. This flexibility has made it a preferred choice for researchers exploring new drug candidates.

In the context of medicinal chemistry, the aromatic system of 1-(3-methoxy-4-methylphenyl)ethan-1-one offers a scaffold that can be modified to target specific biological pathways. The methoxy group at position 3 and the methyl group at position 4 introduce steric and electronic effects that can fine-tune the compound's binding affinity to enzymes or receptors. Such tunability is essential for optimizing drug efficacy and minimizing side effects.

Recent studies have highlighted the potential of 1-(3-methoxy-4-methylphenyl)ethan-1-one in the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of this molecule have been investigated for their ability to modulate inflammatory cytokine production by interacting with key signaling pathways. The structural features that contribute to these effects are closely related to the electronic distribution influenced by the methoxy and methyl substituents.

The synthesis of 1-(3-methoxy-4-methylphenyl)ethan-1-one typically involves Friedel-Crafts acylation or alkylation reactions on pre-functionalized aromatic rings, followed by reduction or oxidation steps to introduce the ketone functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. These improvements have been particularly beneficial for pharmaceutical companies seeking cost-effective routes to high-value intermediates.

The pharmacokinetic properties of 1-(3-methoxy-4-methylphenyl)ethan-1-one and its derivatives are also areas of active research. Understanding how structural modifications affect absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) is crucial for drug development. Computational modeling techniques have been employed to predict these properties before experimental validation, significantly reducing the time and resources required for optimization.

In conclusion, 1-(3-methoxy-4-methylphenyl)ethan-1-one (CAS No. 3556-81-8) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists developing novel therapeutic agents. As research continues to uncover new biological functions and synthetic possibilities, this molecule is poised to remain at the forefront of chemical innovation.